4-methyl-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[(3-methyl-4-oxophthalazin-1-yl)methyl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C14H13N5O2S/c1-8-12(22-18-16-8)13(20)15-7-11-9-5-3-4-6-10(9)14(21)19(2)17-11/h3-6H,7H2,1-2H3,(H,15,20)
• InChI Key: MJCFDRBNYUBVGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCC2=NN(C(=O)C3=CC=CC=C32)C
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol
• CAS No.: 1396885-86-1

Description

4-methyl-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1,2,3-thiadiazole-5-carboxamide (CAS 1396885-86-1) is a synthetic small molecule with a molecular weight of 315.35 g/mol and the molecular formula C14H13N5O2S . This compound features a unique hybrid structure incorporating two privileged pharmacophores in medicinal chemistry: a 3-methyl-4-oxo-3,4-dihydrophthalazine unit and a 4-methyl-1,2,3-thiadiazole-5-carboxamide group . The 1,2,3-thiadiazole scaffold is recognized for its significant antimicrobial potential, with recent research highlighting derivatives of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid hydrazide demonstrating potent activity, particularly against Gram-positive bacterial strains such as Staphylococcus aureus . Simultaneously, the phthalazinone core is a moiety of high interest in anticancer agent development, as evidenced by its presence in approved drugs and compounds under investigation for their growth inhibition properties against various human tumor cell lines . The strategic fusion of these two heterocyclic systems into a single molecular architecture makes this compound a compelling candidate for research in infectious diseases and oncology. It is intended for use as a key intermediate or biological probe in hit-to-lead optimization campaigns, mechanism of action studies, and structure-activity relationship (SAR) investigations. This product is supplied for laboratory research purposes only. It is strictly labeled "For Research Use Only" and is not intended for diagnostic or therapeutic applications, or personal use.

Biological Activity

The compound 4-methyl-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1,2,3-thiadiazole-5-carboxamide is a derivative of thiadiazole known for its potential biological activities. This article reviews the synthesis, characterization, and biological effects of this compound, focusing on its anticancer properties and inhibition of key enzymes.

Chemical Structure

The molecular formula of the compound is $C_{14}H_{16}N_4O_2S$. The structural representation includes a thiadiazole ring fused with a phthalazinone moiety, which is crucial for its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from commercially available precursors. The synthetic route often includes:

• Formation of the thiadiazole ring.
• Introduction of the phthalazinone structure through condensation reactions.
• Final modifications to achieve the desired carboxamide functionality.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiadiazole derivatives. The compound has shown significant cytotoxic effects against various cancer cell lines, including:

• MCF-7 (breast cancer)
• LoVo (colon cancer)

In vitro assays demonstrated that treatment with this compound resulted in:

• Increased apoptosis : A dose-dependent increase in apoptotic cell populations was observed.
• Cell cycle arrest : The compound induced G0/G1 phase arrest in treated cells, leading to decreased proliferation.

Table 1: Cytotoxic Effects on Cancer Cell Lines

Cell Line	IC50 (µM)	Apoptosis Rate (%)
MCF-7	25	65
LoVo	30	55

Enzyme Inhibition

The compound also exhibits inhibitory activity against several enzymes critical in cancer metabolism:

• Inosine Monophosphate Dehydrogenase (IMPDH) : Essential for nucleotide synthesis in proliferating cells.
• Topoisomerase II : Involved in DNA replication and repair processes.

Studies indicate that the compound acts as a micromolar inhibitor of these enzymes, which is significant for its anticancer mechanism.

Case Studies

A recent case study evaluated the effects of various thiadiazole derivatives on cancer cell lines. The study utilized MTS assays to determine cell viability and flow cytometry for apoptosis assessment. Results indicated that compounds similar to 4-methyl-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1,2,3-thiadiazole-5-carboxamide significantly reduced cell viability at concentrations ranging from 6.25 to 400 µM over 48 hours .

Comparison with Similar Compounds

Phthalazinone Derivatives

A. Modifications on the Phthalazinone Core

• Compound A22 () : 4-(3-((4-(4,4-Difluorocyclohexane-1-carbonyl)piperazin-1-yl)methyl)-4-fluorobenzyl)phthalazin-1(2H)-one
  • Key Differences : Replaces the thiadiazole-carboxamide with a piperazine-linked difluorocyclohexane-carbonyl group. Higher molecular weight (499.23 g/mol) and increased hydrophobicity due to fluorinated substituents .
• Compound B2 (): 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-N′-propylbenzohydrazide Key Differences: Substitutes the thiadiazole with a benzohydrazide group.

Thiadiazole Derivatives

A. 1,2,3-Thiadiazole vs. 1,3,4-Thiadiazole Isomerism

• N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-oxo-3H-phthalazine-1-carboxamide () :
  • Key Features : Utilizes a 1,3,4-thiadiazole ring instead of 1,2,3-thiadiazole. The cyclopropyl group enhances steric bulk but reduces polarity. Molecular weight: 313.34 g/mol .
• Target Compound : The 1,2,3-thiadiazole isomer may exhibit distinct electronic properties and metabolic stability due to sulfur positioning .

B. Substituent Effects on Thiadiazole

• 4-Methyl-2-phenylthiazole-5-carbohydrazide Derivatives () :
  • Example : 2-(4-methyl-2-phenylthiazole-5-carbonyl)-N-phenylhydrazinecarbothioamide (Compound 3)
  • Activity : Demonstrated anticancer activity (e.g., IC50 = 1.61–1.98 μg/mL against HepG-2). The thioamide group introduces hydrogen-bonding capacity absent in the target compound .

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	logP (Predicted)	Hydrogen Bond Donors/Acceptors	Key Structural Features
Target Compound	~367.38*	~1.8	3 donors, 6 acceptors	Phthalazinone + methylene-thiadiazole link
N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-oxo-phthalazine-1-carboxamide	313.34	~1.3	2 donors, 6 acceptors	Direct carboxamide, no methylene bridge
Compound 3 ()	Not reported	~2.5	2 donors, 5 acceptors	Thioamide, phenylthiazole

*Calculated based on molecular formula.